Cas no 1227634-69-6 (GNF351)

• Product Name: GNF351
• CAS No: 1227634-69-6
• MF: C₂₄H₂₅N₇
• MW: 411.502203702927
• CID: 4689479
• PubChem ID: 46216378
• Update Time: 2024-11-05

GNF351 Chemical and Physical Properties

Names and Identifiers

• n-(2-(1h-indol-3-yl)ethyl)-9-isopropyl-2-(5-methylpyridin-3-yl)-9h-purin-6-amine
• GNF351
• BCP28136
• AM806737
• 9H-Purin-6-amine, N-[2-(1H-indol-3-yl)ethyl]-9-(1-methylethyl)-2-(5-methyl-3-pyridinyl)-
• NSC-835774
• 1227634-69-6
• G14227
• N-[2-(3-Indolyl)ethyl]-9-isopropyl-2-(5-methyl-3-pyridinyl)-9H-purin-6-amine
• SY251194
• N-[2-(1H-indol-3-yl)ethyl]-9-isopropyl-2-(5-methylpyridin-3-yl)purin-6-amine
• SCHEMBL2358460
• CS-0022634
• AKOS027422773
• s6926
• N-[2-(1H-indol-3-yl)ethyl]-2-(5-methylpyridin-3-yl)-9-(propan-2-yl)-9H-purin-6-amine
• N-[2-(1H-indol-3-yl)ethyl]-2-(5-methylpyridin-3-yl)-9-propan-2-ylpurin-6-amine
• Z3215736261
• DA-73832
• HY-102023
• MFCD23726597
• NSC835774

• Inchi： 1S/C24H25N7/c1-15(2)31-14-28-21-23(26-9-8-17-13-27-20-7-5-4-6-19(17)20)29-22(30-24(21)31)18-10-16(3)11-25-12-18/h4-7,10-15,27H,8-9H2,1-3H3,(H,26,29,30)
• InChI Key： ABXIUYMKZDZUDC-UHFFFAOYSA-N
• SMILES： N1(C=NC2=C(N=C(C3C=NC=C(C)C=3)N=C12)NCCC1=CNC2C=CC=CC1=2)C(C)C

Computed Properties

• Exact Mass: 411.21714383g/mol
• Monoisotopic Mass: 411.21714383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.3
• XLogP3: 4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines